Cas no 1021255-07-1 (N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide)

• Product Name: N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide
• CAS No: 1021255-07-1
• MF: C₁₉H₂₂N₄O₃S
• MW: 386.467982769012
• CID: 6005645
• PubChem ID: 25855357
• Update Time: 2025-10-30

N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide
• F5126-0596
• AKOS024499583
• N-[6-[2-[2-(4-methoxyphenyl)ethylamino]-2-oxoethyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• VU0636760-1
• N-(6-((2-((4-methoxyphenethyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)cyclopropanecarboxamide
• 1021255-07-1

• Inchi： 1S/C19H22N4O3S/c1-26-15-6-2-13(3-7-15)10-11-20-17(24)12-27-18-9-8-16(22-23-18)21-19(25)14-4-5-14/h2-3,6-9,14H,4-5,10-12H2,1H3,(H,20,24)(H,21,22,25)
• InChI Key： LTKSMSQXMPDRHS-UHFFFAOYSA-N
• SMILES： S(CC(NCCC1C=CC(=CC=1)OC)=O)C1=CC=C(N=N1)NC(C1CC1)=O

Computed Properties

• Exact Mass: 386.14126175g/mol
• Monoisotopic Mass: 386.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 119Ų

Additional information on N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide

Professional Introduction to Compound with CAS No. 1021255-07-1 and Product Name: N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide

The compound with the CAS number 1021255-07-1 and the product name N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its pyridazine and cyclopropane moieties, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a 4-methoxyphenyl group and a carbamoyl moiety further enhances its pharmacological relevance, making it a promising candidate for further investigation.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyridazine ring, a key structural feature of this compound, is known for its versatility in biological interactions. Pyridazines have been widely explored for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a cyclopropane group into the molecular framework introduces additional rigidity, which can influence the compound's binding affinity to biological targets. This structural motif has been successfully employed in various drug molecules to enhance their metabolic stability and bioavailability.

The N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide molecule exhibits a complex arrangement of functional groups that contribute to its unique chemical and pharmacological profile. The 4-methoxyphenyl ethyl chain provides a hydrophobic anchor that can interact favorably with lipid-rich environments, such as cell membranes. This feature is particularly relevant in the design of membrane-targeting drugs, which are increasingly being explored for their ability to disrupt pathogenic processes at the cellular level.

Moreover, the carbamoyl group serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties. The presence of a methylsulfanyl moiety on the pyridazine ring adds another layer of complexity, potentially influencing both the electronic distribution and steric interactions of the molecule. These structural elements collectively contribute to the compound's potential as a scaffold for drug development.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted ligands. Multitargeted approaches aim to simultaneously modulate multiple biological pathways, often leading to more effective therapeutic outcomes with reduced side effects. The diverse functional groups in N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide suggest its potential for such multitargeted interactions. For instance, the 4-methoxyphenyl group could interact with serine/threonine kinases, while the pyridazine ring might engage with guanine nucleotide-binding proteins (G proteins). Such dual or multivalent interactions could provide a synergistic effect in therapeutic applications.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening techniques for identifying promising drug candidates. Molecular docking studies have been instrumental in predicting the binding modes of this compound with various biological targets. Preliminary simulations indicate that the cyclopropane ring may preferentially bind to hydrophobic pockets on protein surfaces, while the polar functional groups engage with charged or polar residues. These insights are crucial for guiding experimental efforts and optimizing lead compounds.

The synthesis of this compound represents a significant challenge due to its complex architecture. However, modern synthetic methodologies have made it increasingly feasible to construct such intricate molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in assembling the various structural fragments. Additionally, computational-assisted molecular design has helped streamline synthetic routes by predicting optimal reaction sequences and minimizing unwanted byproducts.

In conclusion, the compound with CAS number 1021255-07-1 and product name N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide holds considerable promise as a pharmacological tool. Its unique structural features, including the pyridazine, cyclopropane, and 4-methoxyphenyl moieties, make it an attractive candidate for further exploration in drug discovery. The presence of multiple functional groups offers opportunities for diverse chemical modifications and multitargeted interactions. As research in medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.